Sodium metavanadate hydrate

Specification

• CAS No.: 20740-98-1
• Molecular Formula: H2NaO4V
• Molecular Weight: 139.945 g/mol
• IUPAC Name: sodium;oxido(dioxo)vanadium;hydrate
• Standard InChI: InChI=1S/Na.H2O.3O.V/h;1H2;;;;/q+1;;;;-1
• Standard InChI Key: VOFMXYAEOBISIJ-UHFFFAOYSA-N
• Isomeric SMILES: O.[O-][V](=O)=O.[Na+]
• SMILES: O.[O-][V](=O)=O.[Na+]
• Canonical SMILES: O.[O-][V](=O)=O.[Na+]

Introduction

Chemical Identity and Structure

Sodium metavanadate hydrate is represented by the chemical formula NaVO₃·xH₂O, where x denotes the number of water molecules incorporated into the crystal structure. The most common hydrated form is the dihydrate (NaVO₃·2H₂O), with a molecular formula sometimes represented as H₄NaO₅V. The compound contains sodium, vanadium in the +5 oxidation state (pentavalent, V⁵⁺), and oxygen atoms, with water molecules integrated within its crystalline framework.

The compound has several synonyms including:

• Sodium vanadium oxide hydrate

• Sodium meta vanadate hydrate

• Sodium trioxovanadate hydrate

• Sodium vanadate(V) hydrate

• Sodium vanadium trioxide hydrate

The molecular weight of sodium metavanadate dihydrate is 157.96 g/mol, while the anhydrous form weighs 121.93 g/mol. The presence of water in the crystal structure significantly influences the compound's properties and behavior in various applications.

Physical Properties

Sodium metavanadate hydrate typically appears as a white to pale yellow powder, though its exact appearance may vary slightly depending on purity and specific hydration state. The anhydrous form of sodium metavanadate is colorless to yellow in crystalline form with a melting point of 630°C.

Solubility Characteristics

The compound exhibits significant water solubility, making it valuable for preparing aqueous solutions for various applications. The anhydrous sodium metavanadate has a water solubility of approximately 211 g/L at 25°C.

Research has examined the solubility of both anhydrous sodium metavanadate and its dihydrate form in water across various temperatures (298.15 to 333.15 K) using the isothermal saturation method. These studies provide crucial data for designing processes involving this compound in aqueous media.

Stability and Conversion

Interestingly, sodium metavanadate dihydrate exhibits metastable behavior at temperatures up to 323.15 K. Studies have observed that when the temperature increases beyond this point, a conversion to the more stable anhydrous form may occur. This transformation is evidenced by changes in molality measurements during extended equilibration periods.

Grade	Product Code	Purity
(2N)	NA-VOM-02-C.XHYD	99%
(2N5)	NA-VOM-025-C.XHYD	99.5%
(3N)	NA-VOM-03-C.XHYD	99.9%
(3N5)	NA-VOM-035-C.XHYD	99.95%
(4N)	NA-VOM-04-C.XHYD	99.99%
(5N)	NA-VOM-05-C.XHYD	99.999%
Practical grade	-	-

Higher purity grades are typically used for specialized applications requiring minimal contaminants, while practical grade products are suitable for general laboratory use.

Synthesis and Preparation

The preparation of sodium metavanadate hydrate solutions typically involves dissolving the anhydrous salt in ultrapure water. For research applications, stock solutions are often prepared by this method and then filtered through a membrane (e.g., 0.45 μm) to remove any insoluble particles.

When preparing the dihydrate form, careful attention must be paid to crystallization conditions, as the hydration state can be influenced by environmental factors such as temperature and humidity. Researchers have noted that when undersaturated solutions were brought back to room temperature to make them supersaturated, they turned bright yellow within a few hours, but crystal formation could take several weeks.

Toxicological Profile

Comparative Toxicity Studies

Extensive research has been conducted comparing the toxicity of sodium metavanadate (pentavalent vanadium) with vanadyl sulfate (tetravalent vanadium). The National Toxicology Program (NTP) conducted 3-month toxicity studies in Sprague Dawley rats and B6C3F1/N mice using drinking water as the exposure route.

Dosage and Exposure Effects

In studies comparing sodium metavanadate and vanadyl sulfate, various concentrations were administered to test subjects to evaluate dose-dependent effects:

Test Article	Concentrations (mg/L)
Sodium Metavanadate	0, 31.3, 62.5, 125, 250, 500
Vanadyl Sulfate	0, 21.0, 41.9, 83.8, 168, 335

These concentrations were selected based on previously published 14-day drinking water studies conducted as part of the NTP vanadium research program.

Comparative Toxicity

Based on clinical observations and overt toxicity, research has concluded that sodium metavanadate (pentavalent vanadium) appears more toxic than vanadyl sulfate (tetravalent vanadium). This difference in toxicity may be attributed to differences in total vanadium intake, disposition, or underlying toxicity mechanisms. Additional studies are ongoing to address these questions more definitively.

Research Applications and Findings

Solubility Studies

Detailed research has been conducted on the solubility of sodium metavanadate and its dihydrate form in water at various temperatures. The following observations have been reported:

• The solubility of sodium metavanadate dihydrate at 298.15 K is approximately 2.4 mol/kg.

• Metastable equilibrium has been observed with sodium metavanadate dihydrate at temperatures up to 323.15 K.

• At higher temperatures (>323.15 K), a conversion to the anhydrous form may occur, evidenced by decreasing molality measurements during extended equilibration periods.

• When supersaturated solutions of sodium metavanadate were cooled to room temperature, they turned bright yellow within hours, but crystal formation could take several weeks.

• The anhydrous form of sodium metavanadate was particularly difficult to study, with precipitation kinetics hindered by various factors.